Cas no 65960-32-9 (N-Ethyl-(3-(2-methyl-1,3dioxolan-2-yl)propionamide)

• Product Name: N-Ethyl-(3-(2-methyl-1,3dioxolan-2-yl)propionamide
• CAS No: 65960-32-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 826458
• PubChem ID: 29979977
• Update Time: 2025-06-18

N-Ethyl-(3-(2-methyl-1,3dioxolan-2-yl)propionamide Chemical and Physical Properties

Names and Identifiers

• N-ETHYL-(3-(2-METHYL-[1,3]DIOXOLAN-2-YL))PROPIONAMIDE
• N-Ethyl-(3-(2-methyl-[1,3]dioxolan-2-yl)propionamide
• N-Ethyl-3-(2-methyl-1,3-dioxolan-2-yl)propanamide
• 65960-32-9
• DTXSID60652584
• AKOS006286300
• N-Ethyl-(3-(2-methyl-1,3dioxolan-2-yl)propionamide

• Inchi： 1S/C9H17NO3/c1-3-10-8(11)4-5-9(2)12-6-7-13-9/h3-7H2,1-2H3,(H,10,11)
• InChI Key： DKACZMIEVYSEIP-UHFFFAOYSA-N
• SMILES： O1CCOC1(C)CCC(NCC)=O

Computed Properties

• Exact Mass: 187.12100
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 51.05000
• LogP: 1.50600

Additional information on N-Ethyl-(3-(2-methyl-1,3dioxolan-2-yl)propionamide

Introduction to N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide and Its CAS No. 65960-32-9

N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide, a compound with the CAS number 65960-32-9, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound belongs to a class of molecules that exhibit intriguing biological activities, making it a subject of extensive study in both academic and industrial settings.

The molecular structure of N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide is characterized by a dioxolane ring, which is a five-membered heterocyclic ether containing two oxygen atoms. This structural feature contributes to its stability and reactivity, making it a valuable scaffold for the development of new pharmaceutical agents. The presence of a methyl group on the dioxolane ring further enhances its chemical diversity, allowing for various modifications that can tailor its biological properties.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds containing dioxolane moieties. These molecules have shown promise in several therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. The specific arrangement of atoms in N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide suggests that it may interact with biological targets in novel ways, potentially leading to the discovery of new treatment modalities.

One of the most compelling aspects of this compound is its ability to modulate enzyme activity. Enzymes are critical biological catalysts that play a pivotal role in numerous metabolic pathways. By inhibiting or activating specific enzymes, N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide could potentially disrupt or enhance these pathways, offering therapeutic benefits. For instance, studies have indicated that similar compounds may interfere with the activity of kinases, which are often overactive in cancer cells.

The dioxolane ring in N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide also contributes to its solubility and bioavailability, which are crucial factors for any drug candidate. Improved solubility can enhance the compound's ability to cross biological membranes, thereby increasing its efficacy. Additionally, the presence of the ethyl group at the nitrogen atom adds another layer of complexity to its interactions with biological targets, potentially influencing its pharmacokinetic profile.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of molecules like N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide. These computational methods have been particularly useful in identifying potential drug candidates before they are synthesized and tested experimentally. By leveraging these tools, scientists can optimize the structure of the compound to improve its potency and selectivity.

In vitro studies have begun to shed light on the biological activities of N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide. Initial results suggest that it may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammation and cancer. These findings are particularly exciting because they validate the compound's potential as a lead molecule for drug development. However, further research is needed to fully elucidate its mechanism of action and assess its safety profile.

The synthesis of N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a larger scale. These advancements are crucial for advancing preclinical studies and ultimately bringing new therapies to patients who need them.

The future prospects for N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide are promising. As more data becomes available on its biological activities and pharmacokinetic properties, it will be possible to refine its design and develop it into a viable drug candidate. Collaborations between academic researchers and industry scientists will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, N-Ethyl-(3-(2-methyl-1,3-dioxolan-2-yl)propionamide, with its CAS number 65960-32-9, represents an exciting area of research with significant potential in the field of chemical and pharmaceutical sciences. Its unique structural features and promising biological activities make it a valuable candidate for further exploration. As research continues to uncover new insights into its properties and mechanisms of action, this compound holds great promise for contributing to future medical advancements.